Cas no 1669415-69-3 (5-bromo-1-methyl-1H-imidazole-4-carbonitrile)

• Product Name: 5-bromo-1-methyl-1H-imidazole-4-carbonitrile
• CAS No: 1669415-69-3
• MF: C₅H₄BrN₃
• MW: 186.009359359741
• CID: 6433208
• PubChem ID: 84049009
• Update Time: 2024-01-13

5-bromo-1-methyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-1H-imidazole-4-carbonitrile
• EOS-60600
• 1H-Imidazole-4-carbonitrile, 5-bromo-1-methyl-
• EN300-1428640
• CS-0310994
• 5-bromo-1-methylimidazole-4-carbonitrile
• 1669415-69-3
• 5-bromo-4-cyano-1-methylimidazole
• SCHEMBL16549990

• Inchi： 1S/C5H4BrN3/c1-9-3-8-4(2-7)5(9)6/h3H,1H3
• InChI Key： HROWRHSFQVRYEF-UHFFFAOYSA-N
• SMILES： C1N(C)C(Br)=C(C#N)N=1

Computed Properties

• Exact Mass: 184.95886g/mol
• Monoisotopic Mass: 184.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 400.9±30.0 °C(Predicted)
• pka: -0.24±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides